2-Oxo-2-(pyridin-3-yl)acetic acid
Cat. No. B3023495
M. Wt: 151.12 g/mol
InChI Key: JVSRKIHKRQXLHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04656169
Procedure details
10 g. (0.063 mol) of 3-bromopyridine in 80 ml. of dry THF was added dropwise to a -70° C. solution of butyl lithium (1.6M, 40.6 ml, 0.065 mol) dissolved in 120 ml. of dried THF over a 20 minute period. The resulting brown solution was stirred at -70° C. for 30 minutes and then transferred by nylon tubing under positive nitrogen pressure into a stirred 0° C. solution of ethyl oxalate (36.8 g, 0.25 mol) in 60 ml of dry THF. The solution was stirred at 0° C. for 45 minutes, quenched by addition of 50 ml. glacial acetic acid, warmed to room temperature and poured into 500 ml of water, adjusted to pH 7.0 with 750 ml saturated sodium bicarbonate and extracted with 2×500 ml ethyl acetate. The combined organic layers were washed with brine, dried (MgSO4), filtered and concentrated in vacuo to a brown oil; 24.7 g. This oil was flash chromatographed on silica gel eluted with 1:2 ethyl acetate hexane. A viscous yellow oil was obtained; 1.56 g, m/e 179, spectral data consistent with structure of title product.
[Compound]
Name
nylon
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1.C([Li])CCC.[C:13](OCC)(=[O:17])[C:14]([O-:16])=[O:15]>C1COCC1>[N:4]1[CH:5]=[CH:6][CH:7]=[C:2]([C:13](=[O:17])[C:14]([OH:16])=[O:15])[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0.063 mol
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Type
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reactant
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Smiles
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BrC=1C=NC=CC1
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Step Two
[Compound]
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Name
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nylon
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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Step Three
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Name
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Quantity
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36.8 g
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Type
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reactant
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Smiles
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C(C(=O)[O-])(=O)OCC
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Step Four
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Five
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Name
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Six
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Name
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Quantity
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40.6 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-70 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting brown solution was stirred at -70° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in 120 ml
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CUSTOM
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Type
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CUSTOM
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Details
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into a stirred 0° C.
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STIRRING
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Type
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STIRRING
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Details
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The solution was stirred at 0° C. for 45 minutes
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Duration
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45 min
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CUSTOM
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Type
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CUSTOM
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Details
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quenched by addition of 50 ml
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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glacial acetic acid, warmed to room temperature
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ADDITION
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Type
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ADDITION
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Details
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poured into 500 ml of water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 2×500 ml ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo to a brown oil
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluted with 1:2 ethyl acetate hexane
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CUSTOM
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Type
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CUSTOM
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Details
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A viscous yellow oil was obtained
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
